Cas no 50276-60-3 (3,4,5-Trimethoxyphthalic acid)

• Product Name: 3,4,5-Trimethoxyphthalic acid
• CAS No: 50276-60-3
• MF: C₁₁H₁₂O₇
• MW: 256.208784103394
• CID: 2048916
• PubChem ID: 12721167
• Update Time: 2025-04-21

3,4,5-Trimethoxyphthalic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Di-Me ether-3,4,5-Trihydroxy-1,2-benzenedicarboxylic acid
• 3,4,5-trimethoxyphthalic acid
• LS-08605
• Trimethoxy-phthalsaure
• DTXCID70458857
• ALBB-025531
• DTXSID40508050
• 1,2-Benzenedicarboxylic acid, 3,4,5-trimethoxy-
• 3,4,5-trimethoxyphthalicacid
• 3,4,5-trimethoxybenzene-1,2-dicarboxylic acid
• MFCD09865143
• H35181
• 50276-60-3
• SCHEMBL8911580
• AKOS015998344
• 3,4,5-Trimethoxyphthalic acid

• Inchi： 1S/C11H12O7/c1-16-6-4-5(10(12)13)7(11(14)15)9(18-3)8(6)17-2/h4H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： CKPSXGZBWZVAEY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C(=O)O)C=1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 256.05830272g/mol
• Monoisotopic Mass: 256.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives